1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine

• IUPAC Name: (2-methyl-5-pyrrolidin-1-ylsulfonylphenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H24N2O3S/c1-14-7-8-15(23(21,22)19-11-5-6-12-19)13-16(14)17(20)18-9-3-2-4-10-18/h7-8,13H,2-6,9-12H2,1H3
• InChI Key: RTPGHXKCTPZOEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)C(=O)N3CCCCC3
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine, also known as MPSP, is a novel compound that has been studied for its potential in various scientific research applications. This compound is a piperidine derivative that has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism Of Action

The mechanism of action of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine is not yet fully understood, but it is thought to act on the dopamine system in the brain. Specifically, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to decrease dopamine release in the nucleus accumbens, a brain region that is involved in reward and motivation.
Biochemical and Physiological Effects:
1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have a number of biochemical and physiological effects, including reducing drug-seeking behavior, decreasing dopamine release in the nucleus accumbens, and decreasing the reinforcing effects of drugs of abuse. Additionally, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have a low potential for abuse and addiction, making it a potentially useful tool in addiction research.

Advantages And Limitations For Lab Experiments

One advantage of using 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine in lab experiments is its potential as a tool in addiction research. Additionally, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have a low potential for abuse and addiction, making it a safer alternative to other compounds that are commonly used in addiction research. However, one limitation of using 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine in lab experiments is that its mechanism of action is not yet fully understood, which may limit its potential applications.

Future Directions

There are a number of potential future directions for research on 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine. One area of interest is its potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine may have potential as a tool in neuroscience research, as it has been shown to affect the dopamine system in the brain. Further research is needed to fully understand the mechanism of action of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine involves the reaction of 2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoic acid with piperidine in the presence of a catalyst. This method has been optimized to produce high yields of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine with good purity.

Scientific Research Applications

1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been studied for its potential in various scientific research applications, including as a potential treatment for certain diseases and as a tool in neuroscience research. In particular, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models.